Cas no 87967-79-1 (1H-Pyrazole-4-carboxaldehyde, 3-(2-hydroxyphenyl)-)

1H-Pyrazole-4-carboxaldehyde, 3-(2-hydroxyphenyl)- structure
87967-79-1 structure
Product Name:1H-Pyrazole-4-carboxaldehyde, 3-(2-hydroxyphenyl)-
CAS No:87967-79-1
MF:C10H8N2O2
MW:188.182722091675
CID:649963
PubChem ID:136258114
Update Time:2025-04-19

1H-Pyrazole-4-carboxaldehyde, 3-(2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 3-(2-hydroxyphenyl)-
    • 3-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,2-dihydropyrazole-4-carbaldehyde
    • 3-(2-HYDROXYPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
    • 3-(6-Oxocyclohexa-2,4-dien-1-ylidene)-2,3-dihydro-1H-pyrazole-4-carbaldehyde
    • DTXSID50831280
    • 87967-79-1
    • Inchi: 1S/C10H8N2O2/c13-6-7-5-11-12-10(7)8-3-1-2-4-9(8)14/h1-6,14H,(H,11,12)
    • InChI Key: KJUMTRXBZBPGGQ-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1C1=C(C=O)C=NN1

Computed Properties

  • Exact Mass: 188.058577502g/mol
  • Monoisotopic Mass: 188.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 66Ų
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd